2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chloro-4,6-dimethylphenyl)acetamide

• Molecular Formula: C19H20ClN5O2S
• Molecular Weight: 417.9 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chloro-4,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H20ClN5O2S/c1-11-8-12(2)17(15(20)9-11)22-16(26)10-28-19-24-23-18(25(19)21)13-4-6-14(27-3)7-5-13/h4-9H,10,21H2,1-3H3,(H,22,26)
• InChI Key: UODHYDVGBKWPCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)OC)C

Description

The compound 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chloro-4,6-dimethylphenyl)acetamide is a triazole-based acetamide derivative characterized by:

• A 1,2,4-triazole core substituted with an amino group at position 4 and a 4-methoxyphenyl group at position 3.
• A sulfanylacetamide bridge connecting the triazole to an N-(2-chloro-4,6-dimethylphenyl) group.

Its structural uniqueness lies in the 4-methoxyphenyl substituent on the triazole and the chloro-dimethylphenyl group on the acetamide, which may influence solubility, binding affinity, and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chloro-4,6-dimethylphenyl)acetamide typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized via a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones under acidic or basic conditions.

Introduction of the Sulfanyl Group: The sulfanyl group is introduced through a nucleophilic substitution reaction, where a thiol or thiolate reacts with a suitable electrophile.

Acetamide Formation: The final step involves the acylation of the amine group with an acyl chloride or anhydride to form the acetamide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro or carbonyl groups, converting them to amines or alcohols, respectively.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used under appropriate conditions (e.g., acidic or basic environments).

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in synthetic organic chemistry.

Biology

Biologically, the compound may exhibit interesting pharmacological properties due to its triazole ring, which is known for its bioactivity. It could be investigated for antimicrobial, antifungal, or anticancer activities.

Medicine

In medicine, derivatives of this compound could be explored as potential therapeutic agents. The presence of the triazole ring and the sulfanyl group suggests it could interact with biological targets in unique ways.

Industry

Industrially, the compound could be used in the development of new materials or as an intermediate in the synthesis of agrochemicals, pharmaceuticals, or dyes.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chloro-4,6-dimethylphenyl)acetamide would depend on its specific application. Generally, the triazole ring can interact with enzymes or receptors, potentially inhibiting or modulating their activity. The sulfanyl group may also play a role in binding to metal ions or interacting with thiol groups in proteins, affecting their function.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Analysis and Structural Variations

The target compound shares a common scaffold with several analogs (Table 1). Key differences in substituents and their implications are outlined below:

Table 1: Structural and Functional Comparison with Analogs

Compound ID / Evidence	Triazole Substituents	Acetamide Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	4-amino, 5-(4-methoxyphenyl)	N-(2-chloro-4,6-dimethylphenyl)	~443.9*	High steric bulk; electron-donating methoxy group.
	4-amino, 5-(4-chlorophenyl)	N-(4-phenoxyphenyl)	~455.9	Chlorine enhances electronegativity; phenoxy group increases hydrophobicity.
	4-(4-chlorophenyl), 5-(4-methoxyphenyl)	N-(3-methylphenyl)	~466.9	Dual chloro/methoxy substitution; methylphenyl for moderate lipophilicity.
	4-amino, 5-(furan-2-yl)	Variable N-aryl groups	~350–400 (estimated)	Furan introduces heterocyclic diversity; anti-exudative activity reported.
	4-ethyl, 5-(thiophen-2-yl)	N-(4-fluorophenyl)	~387.9	Thiophene enhances π-stacking; fluorophenyl improves metabolic stability.

*Calculated based on molecular formula.

Key Observations:

Electron-Donating vs. In contrast, 4-chlorophenyl () introduces electron-withdrawing properties, which may strengthen binding to hydrophobic pockets . Furan () and thiophene () heterocycles add π-electron density, favoring interactions with aromatic residues in enzymes or receptors .

Acetamide Substituent Effects: The 2-chloro-4,6-dimethylphenyl group (target compound) combines steric hindrance (from methyl groups) with halogen-mediated hydrophobic interactions. This contrasts with the 4-phenoxyphenyl (), which has extended conjugation, and the 3-methylphenyl (), which offers simpler steric effects .

Biological Activity: Compounds in demonstrated anti-exudative activity at 10 mg/kg, comparable to diclofenac sodium (8 mg/kg). The furan-2-yl substituent likely contributes to this activity by modulating inflammatory pathways .